Cas no 1261973-64-1 (2-Hydroxy-5-(3-methylsulfonylphenyl)nicotinic acid)

• Product Name: 2-Hydroxy-5-(3-methylsulfonylphenyl)nicotinic acid
• CAS No: 1261973-64-1
• MF: C₁₃H₁₁NO₅S
• MW: 293.295142412186
• MDL: MFCD18318301
• CID: 2766936
• PubChem ID: 53224219
• Update Time: 2025-09-28

2-Hydroxy-5-(3-methylsulfonylphenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-HYDROXY-5-(3-METHYLSULFONYLPHENYL)NICOTINIC ACID
• 5-[3-(Methanesulfonyl)phenyl]-2-oxo-1,2-dihydropyridine-3-carboxylic acid
• 2-Hydroxy-5-(3-methylsulfonylphenyl)nicotinic acid, 95%
• 1261973-64-1
• MFCD18318301
• DTXSID90688179
• 2-Hydroxy-5-(3-methylsulfonylphenyl)nicotinic acid

• MDL： MFCD18318301
• Inchi： 1S/C13H11NO5S/c1-20(18,19)10-4-2-3-8(5-10)9-6-11(13(16)17)12(15)14-7-9/h2-7H,1H3,(H,14,15)(H,16,17)
• InChI Key： RLWHVSADGWCYAX-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC=C(C=1)C1=CNC(C(C(=O)O)=C1)=O)(=O)=O

Computed Properties

• Exact Mass: 293.03579362Da
• Monoisotopic Mass: 293.03579362Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 597
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 109Ų